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Compound of Interest

Compound Name: Stavudine-d4

Cat. No.: B15142251 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: Stavudine (2',3'-didehydro-3'-deoxythymidine, d4T) is a nucleoside reverse

transcriptase inhibitor (NRTI) that has been a component of antiretroviral therapy for the

treatment of HIV-1 infection.[1][2] Therapeutic drug monitoring and pharmacokinetic studies of

stavudine require robust and validated bioanalytical methods for its quantification in biological

matrices such as human plasma. This document provides detailed application notes and

protocols for the analysis of stavudine in plasma samples using High-Performance Liquid

Chromatography (HPLC) with Ultraviolet (UV) detection and Liquid Chromatography-Tandem

Mass Spectrometry (LC-MS/MS).

Section 1: Quantitative Data Summary
The following tables summarize the quantitative data from various validated methods for the

determination of stavudine in human plasma.

Table 1: HPLC-UV Method Parameters
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Parameter Method 1[1] Method 2[3] Method 3[4]

Internal Standard Emtricitabine[1] Didanosine[3] Didanosine[4]

Column

Hypersil BDS C18

(250 x 4.6 mm, 5 µm)

[1]

µBondapak phenyl[3] Gemini C18[4]

Mobile Phase

Ammonium acetate

buffer (pH 6.0) :

Methanol (93:7, v/v)[1]

0.005 M Phosphate

buffer (pH 6.8) :

Methanol (90:10, v/v)

[3]

20 mM Phosphate

buffer (pH 4.5) :

Acetonitrile : Methanol

(90:7:3, v/v/v)[4]

Flow Rate 1.0 mL/min[1] - 0.7 mL/min[4]

Detection Wavelength 270 nm[1] 265 nm[3] 270 nm[4]

Linearity Range - - 0.5 - 50 µg/mL[4]

Limit of Detection

(LOD)
- 10 ng/mL[3] 0.11 µg/mL[4]

Limit of Quantification

(LOQ)
- - 0.38 µg/mL[4]

Retention Time - - 7.8 min[4]

Table 2: LC-MS/MS Method Parameters
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Parameter Method 1[5] Method 2[6]

Internal Standard Metaxalone[5] -

Column
Symmetry C18 (150 x 3.9 mm,

5 µm)[5]
-

Mobile Phase

0.5% Glacial acetic acid in

water : Acetonitrile (20:80, v/v)

[5]

-

Flow Rate - -

Ionization Mode
Multiple Reaction Monitoring

(MRM)[5]
-

Linearity Range 20 - 2000 ng/mL[5] 5 - 1000 ng/mL[6]

Precision (%CV) < 10%[5] < 10%[6]

Accuracy (%RE) ± 8%[5] 100.2% - 102.5%[6]

Absolute Recovery ≥ 86%[5] -

Run Time 4.5 min[5] -

Section 2: Experimental Protocols
Protocol 1: HPLC-UV Method for Stavudine
Quantification
This protocol is based on the simultaneous estimation of lamivudine and stavudine in human

plasma.[1]

1. Materials and Reagents:

Stavudine and Emtricitabine (Internal Standard) reference standards

HPLC grade acetonitrile and methanol[1]

Ammonium acetate
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Human plasma (K2-EDTA)

Ethyl acetate

Isopropyl alcohol

2. Chromatographic Conditions:

HPLC System: Shimadzu LC-2010 or equivalent[1]

Column: Hypersil BDS C18 (250 mm x 4.6 mm, 5 µm)[1]

Mobile Phase: A mixture of ammonium acetate buffer (pH 6.0 ± 0.2) and methanol (93:7, v/v)

[1]

Flow Rate: 1.0 mL/min[1]

Column Temperature: 40°C[1]

Injection Volume: 25 µL[1]

Detector: UV detector set at 270 nm[1]

3. Sample Preparation (Liquid-Liquid Extraction):

Pipette 500 µL of plasma into a clean centrifuge tube.

Add 100 µL of internal standard solution (emtricitabine, 500 µg/mL).[1]

Add 4 mL of ethyl acetate:isopropyl alcohol mixture (90:10, v/v).[1]

Vortex the mixture for 5 minutes.

Centrifuge at 4000 rpm for 10 minutes.

Transfer the supernatant to a clean tube and evaporate to dryness under a stream of

nitrogen at 50°C.[1]

Reconstitute the residue in 400 µL of the mobile phase.[1]
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Inject 25 µL into the HPLC system.[1]

4. Preparation of Standard Solutions:

Stock Solution: Accurately weigh and dissolve stavudine in ethanol to obtain a concentration

of 1 mg/mL.[1]

Working Standards: Prepare serial dilutions of the stock solution in the mobile phase to

create calibration standards.

Protocol 2: LC-MS/MS Method for Stavudine
Quantification
This protocol is a high-throughput method for the simultaneous quantification of lamivudine,

stavudine, and nevirapine in human plasma.[5]

1. Materials and Reagents:

Stavudine and Metaxalone (Internal Standard) reference standards

HPLC grade acetonitrile

Glacial acetic acid

Water (HPLC grade)

Human plasma (K2-EDTA)

2. LC-MS/MS Conditions:

LC System: A high-performance liquid chromatography system capable of gradient elution.

Mass Spectrometer: A triple quadrupole mass spectrometer.[5]

Column: Symmetry C18 (150 mm x 3.9 mm i.d., 5 µm particle size)[5]

Mobile Phase: An isocratic mobile phase of 0.5% glacial acetic acid in water:acetonitrile

(20:80, v/v).[5]
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Injection Volume: 5 µL[5]

Ionization Mode: Multiple Reaction Monitoring (MRM) without polarity switch.[5]

3. Sample Preparation (Solid-Phase Extraction):

Condition a solid-phase extraction (SPE) cartridge.

Load the plasma sample onto the SPE cartridge.

Wash the cartridge to remove interferences.

Elute the analyte and internal standard.

Evaporate the eluate to dryness.

Reconstitute the residue in the mobile phase.

Inject 5 µL into the LC-MS/MS system.[5]

4. Preparation of Standard Solutions:

Stock Solution: Prepare a stock solution of stavudine in a suitable solvent.

Working Standards: Prepare calibration standards by spiking blank human plasma with

known concentrations of stavudine.

Section 3: Visualizations
Experimental Workflow for Stavudine Plasma Sample
Analysis
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Caption: Workflow for Stavudine Analysis in Plasma.
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Mechanism of Action of Stavudine
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Caption: Stavudine's Mechanism of Action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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